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Compound of Interest

Compound Name:
Tert-butyl 3-

hydroxycyclobutylcarbamate

CAS No.: 389890-43-1

Cat. No.: B346172

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive characterization of the chemical compound

associated with CAS number 154748-63-7, identified as tert-butyl (3-

hydroxycyclobutyl)carbamate. This document outlines the compound's chemical and physical

properties, details a representative synthetic protocol, and discusses methods for its

purification and analytical characterization. While this compound is a valuable building block in

organic synthesis, particularly in the construction of complex molecules for pharmaceutical

research, public domain information regarding its specific biological activity, mechanism of

action, and associated signaling pathways is limited. This guide serves as a foundational

resource for researchers utilizing this compound in their work.

Chemical Identity and Physical Properties
tert-Butyl (3-hydroxycyclobutyl)carbamate, also known by its synonym N-Boc-3-

aminocyclobutanol, is a carbamate derivative of 3-aminocyclobutanol. The tert-
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butyloxycarbonyl (Boc) group serves as a common protecting group for the amine functionality,

enabling selective reactions at other sites of the molecule. The compound exists as cis and

trans stereoisomers, which may exhibit different physical properties and reactivity.

Table 1: Chemical and Physical Properties of tert-Butyl (3-hydroxycyclobutyl)carbamate

Property Value Reference(s)

CAS Number 154748-63-7 [1]

Molecular Formula C₉H₁₇NO₃ [1][2]

Molecular Weight 187.24 g/mol [1][2]

IUPAC Name
tert-butyl N-(3-

hydroxycyclobutyl)carbamate
[1]

Synonyms

N-Boc-3-aminocyclobutanol,

Carbamic acid, (3-

hydroxycyclobutyl)-, 1,1-

dimethylethyl ester

[1]

Appearance White to off-white solid [3]

Melting Point
Not consistently reported; may

vary with isomeric purity

Boiling Point
~303.7 °C at 760 mmHg

(Predicted)
[4]

Density ~1.107 g/cm³ (Predicted) [4]

Solubility

Soluble in methanol, ethyl

acetate, and other common

organic solvents.

Synthesis and Purification
The synthesis of tert-butyl (3-hydroxycyclobutyl)carbamate is typically achieved through the N-

protection of 3-aminocyclobutanol with di-tert-butyl dicarbonate (Boc₂O). This reaction is a

standard procedure for introducing the Boc protecting group onto a primary amine.
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Experimental Protocol: Synthesis of tert-Butyl (3-
hydroxycyclobutyl)carbamate
This protocol is a representative method for the synthesis of tert-butyl (3-

hydroxycyclobutyl)carbamate from 3-aminocyclobutanol.

Materials:

3-Aminocyclobutanol hydrochloride

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

Dichloromethane (CH₂Cl₂) or Tetrahydrofuran (THF)

Water (H₂O)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

To a stirred solution of 3-aminocyclobutanol hydrochloride (1.0 eq) in a mixture of water and

a suitable organic solvent (e.g., dichloromethane or THF) at 0 °C, add a base such as

triethylamine (2.2 eq) or sodium bicarbonate (3.0 eq).

Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same organic solvent to the

reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, separate the organic layer. Wash the organic layer

sequentially with 1 M HCl solution, saturated NaHCO₃ solution, and brine.
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Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure to yield the crude product.

Purification Protocol
The crude tert-butyl (3-hydroxycyclobutyl)carbamate can be purified by flash column

chromatography on silica gel.

Materials:

Crude tert-butyl (3-hydroxycyclobutyl)carbamate

Silica gel (230-400 mesh)

Hexanes

Ethyl acetate

Procedure:

Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes) and pack it into a

chromatography column.

Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl

acetate and gradually increasing to 50%).

Collect fractions and analyze them by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain the

purified tert-butyl (3-hydroxycyclobutyl)carbamate as a white solid.
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Starting Materials

Reaction Work-up Purification Final Product

3-Aminocyclobutanol
(or its hydrochloride salt)

N-Boc Protection Reaction
(Solvent: e.g., CH2Cl2/H2O)

Di-tert-butyl dicarbonate
(Boc Anhydride)

Base (e.g., Et3N, NaHCO3)

Aqueous Work-up
(Acid/Base Washes)

Reaction Mixture Drying and Concentration
Organic Layer Flash Column Chromatography

(Silica Gel)
Crude Product tert-Butyl

(3-hydroxycyclobutyl)carbamate
Purified Product

Spectroscopic Analysis Chromatographic Analysis

Data Interpretation

Purified tert-Butyl
(3-hydroxycyclobutyl)carbamate

1H NMR 13C NMR Mass Spectrometry (MS) Infrared (IR) Spectroscopy HPLC / UPLC

Structural Confirmation Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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